4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one
Overview
Description
“4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one” is a chemical compound that likely exhibits unique chemical and physical properties due to the presence of bromo and methoxy groups attached to a dihydroindenone core structure .
Synthesis Analysis
The synthesis of compounds similar to “4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one” often involves regiospecific allylic bromination and the use of methoxy groups in the starting materials.Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, is crucial for determining the configuration and conformation of synthesized compounds. For instance, the crystal structure analysis of related compounds has been conducted to confirm the stereochemistry and molecular geometry.Chemical Reactions Analysis
Chemical reactions involving bromo- and methoxy-substituted compounds are diverse, including bromination, hydrolysis, condensation, and cyclization reactions. These reactions are pivotal for the synthesis of various heterocycles and functionalized molecules.Physical And Chemical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystal structure, are often influenced by the molecular arrangement and the nature of substituents. The chemical properties, including acidity, basicity, and reactivity towards various reagents, are determined by the functional groups present in the molecule.Scientific Research Applications
Pharmacology
In pharmacology, this compound has been explored for its potential as a precursor in the synthesis of various pharmacologically active molecules. Its structure is conducive to modifications that can lead to the development of new therapeutic agents with potential antiviral, anti-inflammatory, and anticancer properties .
Organic Synthesis
As an organic intermediate, “4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one” serves as a building block in the synthesis of complex organic molecules. It can be used to construct diverse molecular architectures, which are essential in the development of new organic compounds for industrial applications .
Medicinal Chemistry
In medicinal chemistry, this compound’s derivatives are being investigated for their therapeutic potential. It can be utilized to create molecules that interact with biological targets, aiding in the discovery of new drugs with improved efficacy and safety profiles .
Material Science
The compound’s utility in material science stems from its potential use in the synthesis of novel materials with specific properties. These materials could have applications in electronics, coatings, and as functional components in various devices .
Biochemistry
In biochemistry, “4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one” may be used to study enzyme-substrate interactions or as a substrate in enzymatic reactions, providing insights into enzyme mechanisms and pathways .
Agriculture
While direct applications in agriculture are not extensively documented, compounds like “4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one” could be used in the synthesis of agrochemicals or as a research tool in plant biochemistry to understand plant growth and development processes .
Environmental Science
This compound could be involved in environmental science research, particularly in the study of environmental pollutants’ degradation pathways or in the synthesis of compounds used in environmental remediation processes .
Industrial Applications
In industrial applications, the compound can be a valuable intermediate in the synthesis of various industrial chemicals. Its versatility in chemical reactions makes it a candidate for developing new industrial processes or improving existing ones .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one . These factors could include pH, temperature, and the presence of other molecules in the environment.
properties
IUPAC Name |
4-bromo-7-methoxy-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c1-13-9-5-3-7(11)6-2-4-8(12)10(6)9/h3,5H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJDMKCLDADYDRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Br)CCC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90278998 |
Source
|
| Record name | 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90278998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-one | |
CAS RN |
5411-61-0 |
Source
|
| Record name | 5411-61-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10995 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90278998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-7-methoxy-1-indanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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